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Compound of Interest

Compound Name: Cyclopropane, 1,1-diethenyl-

Cat. No.: B095174 Get Quote

Essential Safety and Handling Guide for
Cyclopropane, 1,1-diethenyl-
Disclaimer: No specific Safety Data Sheet (SDS) for Cyclopropane, 1,1-diethenyl- was

publicly available at the time of this writing. The following guidance is based on the chemical's

structure, which includes a strained cyclopropane ring and reactive vinyl groups, as well as

safety protocols for analogous compounds like vinyl monomers and other cyclopropane

derivatives. This information is intended for qualified researchers and professionals and should

be supplemented with a thorough risk assessment before handling this chemical.

Hazard Assessment and Chemical Properties
Cyclopropane, 1,1-diethenyl- is a cyclic organic compound. Its structure suggests it is highly

reactive due to the combination of a strained three-membered ring and two polymerizable vinyl

(ethenyl) groups. It is likely a volatile and flammable substance.

Predicted Hazards:

Flammability: Highly flammable as a gas or volatile liquid. Vapors may form explosive

mixtures with air.

Reactivity: Prone to rapid, exothermic polymerization, especially in the presence of light, air,

oxygen, or catalysts. The strained cyclopropane ring can also undergo ring-opening
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reactions.

Health Hazards: May cause irritation to the skin, eyes, and respiratory tract. Inhalation of

vapors may cause dizziness or suffocation.

Physicochemical Data (Estimated):

The following table summarizes estimated and known properties of structurally related

compounds to infer the likely characteristics of Cyclopropane, 1,1-diethenyl-.

Property
Value
(Cyclopropane)

Value (Vinyl
Chloride)

Estimated for
Cyclopropane, 1,1-
diethenyl-

Molecular Formula C₃H₆ C₂H₃Cl C₇H₁₀

Molecular Weight 42.08 g/mol 62.5 g/mol ~94.15 g/mol

Boiling Point -32.9 °C[1] -13.4 °C
Likely low, volatile

liquid or gas

Flammability
Extremely flammable

gas[1]

Extremely flammable

gas[2]

Assumed to be highly

flammable

Explosive Limits in Air 2.4 - 10.4 vol %[1] 3.6 - 33 vol %[2]
Likely to have a wide

explosive range

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling Cyclopropane, 1,1-diethenyl-. The

following table outlines the recommended PPE.
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Body Part Recommended Protection

Respiratory

A full-face respirator with organic vapor

cartridges is recommended when handling the

liquid.[3] In case of a leak or spill, or in poorly

ventilated areas, a self-contained breathing

apparatus (SCBA) is necessary.[3]

Eye/Face
Chemical safety goggles and a face shield are

required to protect against splashes.[4]

Hand

Chemical-resistant gloves, such as nitrile or

neoprene, should be worn.[5] Given the

potential for high reactivity, consider double-

gloving. Always check the glove manufacturer's

compatibility chart.

Body

A flame-resistant lab coat is mandatory.[6] For

larger quantities or procedures with a higher risk

of splashing, a chemical-resistant apron or a

full-body suit should be used.[5]

Foot
Closed-toe, chemical-resistant safety footwear

is required to protect against spills.[7]

Operational Plan: Handling and Storage
Handling:

All work with Cyclopropane, 1,1-diethenyl- must be conducted in a well-ventilated chemical

fume hood.

Ground all equipment to prevent static discharge, which could be an ignition source.[2]

Use non-sparking tools.

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[1]
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Avoid contact with incompatible materials like strong oxidizing agents, acids, and bases,

which could catalyze polymerization.[2]

Inhibitors may be added to prevent polymerization during storage; consult the supplier for

information on the type and concentration of any inhibitors.[2]

Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated, and dark

place.[2]

Store away from direct sunlight and heat sources.[2]

Keep in a flammable materials storage cabinet.

Store separately from incompatible chemicals.

Regularly inspect containers for any signs of damage or leaks.

Experimental Protocol: General Laboratory Use
This protocol outlines a general procedure for handling a small quantity of a reactive,

flammable liquid like Cyclopropane, 1,1-diethenyl- in a research setting.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE as outlined in the table above.

Have a spill kit and a Class B fire extinguisher readily accessible.

Prepare all necessary glassware and reagents. Ensure they are clean and dry.

Ground all metal equipment.

Procedure:
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If the compound is stored under pressure, ensure the regulator is appropriate for the gas

and in good working order.

If it is a liquid, transfer it carefully using a syringe or cannula technique to minimize

exposure to air.

Perform the reaction in a closed system if possible, under an inert atmosphere (e.g.,

nitrogen or argon).

Monitor the reaction temperature closely, especially if there is a potential for an exothermic

reaction. Have a cooling bath ready.

Work-up and Cleaning:

Quench the reaction carefully with an appropriate reagent.

Clean glassware with a suitable solvent in the fume hood.

Dispose of all waste as outlined in the disposal plan below.

Disposal Plan
Waste Characterization: All waste containing Cyclopropane, 1,1-diethenyl- must be treated

as hazardous and flammable waste.[6]

Waste Collection:

Collect all liquid waste in a dedicated, labeled, and sealed container.[6] Do not mix with

other waste streams unless compatibility is confirmed.

Contaminated solids (e.g., paper towels, gloves) should be placed in a separate, sealed

container.

Disposal:

Arrange for disposal through your institution's hazardous waste management program.[8]

Never dispose of this chemical down the drain or in regular trash.[8]
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Clearly label the waste container with "Flammable and Reactive Waste: Cyclopropane,
1,1-diethenyl-".

Emergency Procedures
Spill:

Evacuate the immediate area and alert others.[9]

If the spill is large or you are unsure how to handle it, call your institution's emergency

response team.

For a small spill, if you are trained and it is safe to do so, contain the spill with an inert

absorbent material like sand or vermiculite.[9] Do not use combustible materials.

Eliminate all ignition sources.[10]

Ventilate the area.

Collect the absorbent material using non-sparking tools and place it in a sealed container

for hazardous waste disposal.[11]

Fire:

If the fire is small, use a Class B fire extinguisher (carbon dioxide or dry chemical).

If the fire is large or cannot be extinguished, evacuate the area and activate the fire alarm.

[9]

Exposure:

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and flush the affected area with plenty of

water for at least 15 minutes. Seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b095174?utm_src=pdf-body
https://www.benchchem.com/product/b095174?utm_src=pdf-body
https://www.actenviro.com/flammable-liquids/
https://www.actenviro.com/flammable-liquids/
https://ehs.research.uiowa.edu/chemical/spillemergency-planning
https://riskmanagement.sites.olt.ubc.ca/files/2021/01/CHEM-SWP-002-Flammable-Liquid-Spill-Clean-Up.pdf
https://www.actenviro.com/flammable-liquids/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Workflow Diagram
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Workflow for Handling Cyclopropane, 1,1-diethenyl-
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Caption: Logical workflow for the safe handling of Cyclopropane, 1,1-diethenyl- in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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